N-[4-(isobutyrylamino)phenyl]pentanamide

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: N-[4-(2-methylpropanoylamino)phenyl]pentanamide
• InChI: InChI=1S/C15H22N2O2/c1-4-5-6-14(18)16-12-7-9-13(10-8-12)17-15(19)11(2)3/h7-11H,4-6H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key: UMWVDPZFYWVHBF-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC=C(C=C1)NC(=O)C(C)C

Description

N-[4-(isobutyrylamino)phenyl]pentanamide, also known as IBUPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. IBUPA is a white crystalline solid that is soluble in organic solvents such as methanol and chloroform.

Scientific Research Applications

N-[4-(isobutyrylamino)phenyl]pentanamide has been extensively studied for its potential use in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, N-[4-(isobutyrylamino)phenyl]pentanamide has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been investigated for its potential to treat cancer and other diseases.

Mechanism of Action

The mechanism of action of N-[4-(isobutyrylamino)phenyl]pentanamide is not fully understood. However, studies suggest that it may work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-[4-(isobutyrylamino)phenyl]pentanamide has anti-inflammatory and analgesic effects. It has also been shown to reduce fever and inhibit the growth of cancer cells. Additionally, N-[4-(isobutyrylamino)phenyl]pentanamide has been found to have antioxidant properties, which may help protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(isobutyrylamino)phenyl]pentanamide in lab experiments is its relatively simple synthesis method. Additionally, N-[4-(isobutyrylamino)phenyl]pentanamide is stable and can be easily stored. However, one limitation is that it may not be as effective as other anti-inflammatory and analgesic agents, such as aspirin or ibuprofen.

Future Directions

There are several potential future directions for research on N-[4-(isobutyrylamino)phenyl]pentanamide. One area of interest is its potential as a treatment for cancer. Additionally, further studies could investigate its potential as an anti-inflammatory and analgesic agent. Another direction could be to explore its potential use in material science and analytical chemistry.
In conclusion, N-[4-(isobutyrylamino)phenyl]pentanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been extensively studied for its potential use in medicinal chemistry, material science, and analytical chemistry. While its mechanism of action is not fully understood, studies suggest that it may work by inhibiting the activity of certain enzymes involved in inflammation and pain. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

N-[4-(isobutyrylamino)phenyl]pentanamide can be synthesized via a multi-step process involving the reaction of 4-aminobenzophenone with isobutyryl chloride to form 4-(isobutyrylamino)benzophenone. This intermediate is then reacted with 1-bromopentane in the presence of potassium carbonate to form N-[4-(isobutyrylamino)phenyl]pentanamide.